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Compound of Interest

Compound Name: 5-Bromo-3-methylpyridin-2-amine

Cat. No.: B022881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the chemical properties and structure of 5-Bromo-
3-methylpyridin-2-amine, a substituted pyridine derivative relevant in various chemical

synthesis applications.

Chemical Identity and Nomenclature
The compound is a pyridine ring substituted with a bromine atom at the 5-position, a methyl

group at the 3-position, and an amine group at the 2-position.

IUPAC Name: 5-bromo-3-methylpyridin-2-amine[1][2]

Synonyms: 2-Amino-5-bromo-3-methylpyridine, 2-Amino-5-bromo-3-picoline[1]

CAS Number: 3430-21-5[1][2][3]

Physicochemical and Structural Data
The key quantitative properties of 5-Bromo-3-methylpyridin-2-amine are summarized in the

table below for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b022881?utm_src=pdf-interest
https://www.benchchem.com/product/b022881?utm_src=pdf-body
https://www.benchchem.com/product/b022881?utm_src=pdf-body
https://www.benchchem.com/product/b022881?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-bromo-3-methylpyridine
https://matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm3430215
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-bromo-3-methylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-bromo-3-methylpyridine
https://matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm3430215
https://www.sigmaaldrich.com/US/en/product/aldrich/525537
https://www.benchchem.com/product/b022881?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₆H₇BrN₂ [1][2][3]

Molecular Weight 187.04 g/mol [1][2][3]

Exact Mass 185.97926 Da [1]

Melting Point 88-95 °C [3]

Topological Polar Surface Area 38.9 Å² [1]
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SMILES CC1=CC(=CN=C1N)Br [1][2]

Chemical Structure Visualization
The two-dimensional chemical structure of 5-Bromo-3-methylpyridin-2-amine is depicted

below. The diagram illustrates the arrangement of atoms and bonds within the molecule.

Caption: 2D structure of 5-Bromo-3-methylpyridin-2-amine.

Safety and Handling
Based on GHS classifications, this compound is considered a warning-level hazard. It is known

to cause skin and serious eye irritation and may cause respiratory irritation.[1][3] Standard

laboratory personal protective equipment, including gloves, eye shields, and a dust mask,

should be employed when handling this chemical.[3]

Hazard Codes: H315, H319, H335[3]

Precautionary Codes: P261, P264, P271, P280, P302 + P352, P305 + P351 + P338[3]

This guide is intended for informational purposes for qualified professionals. All laboratory work

should be conducted with appropriate safety measures in place.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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